Cas no 1211589-69-3 (4-(Difluoromethyl)-1H-pyrazole)

• Product Name: 4-(Difluoromethyl)-1H-pyrazole
• CAS No: 1211589-69-3
• MF: C₄H₄F₂N₂
• MW: 118.084767341614
• MDL: MFCD29760982
• CID: 4563151
• PubChem ID: 67635188
• Update Time: 2025-05-20

4-(Difluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-1H-pyrazole
• 4-(Difluoromethyl)pyrazole
• MFCD29760982
• DVFOWRRDDWWJRU-UHFFFAOYSA-N
• EN300-1938254
• F2147-6838
• SCHEMBL8593149
• 1211589-69-3
• BS-42836
• AKOS030623262
• CS-0183785
• SY274679
• P18863
• 4-(Difluoromethyl)-1H-pyrazole

• MDL： MFCD29760982
• Inchi： 1S/C4H4F2N2/c5-4(6)3-1-7-8-2-3/h1-2,4H,(H,7,8)
• InChI Key： DVFOWRRDDWWJRU-UHFFFAOYSA-N
• SMILES： FC(C1C=NNC=1)F

Computed Properties

• Exact Mass: 118.03425446 g/mol
• Monoisotopic Mass: 118.03425446 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7
• Molecular Weight: 118.08

Additional information on 4-(Difluoromethyl)-1H-pyrazole

4-(Difluoromethyl)-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1211589-69-3, commonly referred to as 4-(Difluoromethyl)-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a difluoromethyl group at the 4-position introduces unique electronic and steric properties, making it a valuable building block for various applications.

Pyrazoles are known for their versatility in organic synthesis due to their ability to undergo a wide range of reactions, including cycloadditions, nucleophilic substitutions, and electrophilic additions. The difluoromethyl substituent in 4-(Difluoromethyl)-1H-pyrazole further enhances its reactivity and selectivity in these transformations. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, such as kinase inhibitors and G-protein coupled receptor (GPCR) modulators.

One of the most promising applications of 4-(Difluoromethyl)-1H-pyrazole lies in its role as an intermediate in the development of agrochemicals. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. For instance, a study published in the *Journal of Agricultural and Food Chemistry* explored its use in creating novel compounds with enhanced selectivity against target pathogens.

In the pharmaceutical industry, 4-(Difluoromethyl)-1H-pyrazole has been employed as a scaffold for designing small-molecule inhibitors targeting various disease-related proteins. A notable example is its application in the development of inhibitors for cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The compound's ability to form hydrogen bonds and π-π interactions with these enzymes makes it an ideal candidate for drug design.

Recent advancements in computational chemistry have further elucidated the electronic properties of 4-(Difluoromethyl)-1H-pyrazole. Quantum mechanical calculations reveal that the difluoromethyl group significantly alters the electron density distribution within the pyrazole ring, enhancing its reactivity towards electrophilic substitution reactions. This insight has been instrumental in optimizing synthetic routes for this compound, leading to higher yields and improved purity.

The synthesis of 4-(Difluoromethyl)-1H-pyrazole typically involves a multi-step process that begins with the preparation of a suitable precursor. One common approach involves the reaction of 4-amino-5-difluoromethylpyrazole with an appropriate electrophile under controlled conditions. The optimization of reaction conditions, such as temperature and solvent choice, has been a focal point of recent research efforts to enhance efficiency and scalability.

From an environmental standpoint, the use of 4-(Difluoromethyl)-1H-pyrazole in industrial applications is considered sustainable due to its high conversion rates and minimal byproduct generation. Its compatibility with green chemistry principles makes it an attractive option for large-scale production processes.

In conclusion, 4-(Difluoromethyl)-1H-pyrazole (CAS No. 1211589-69-3) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and computational modeling, position it as a key player in future innovations within organic chemistry and related fields.